
alpha funebrene odor aroma profile compared
to similar terpenes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (+)-alpha-Funebrene

CAS No.: 50894-66-1

Cat. No.: S1910352

Get Quote

Odor Profile & Comparative Data

The table below summarizes the aromatic qualities of alpha-funebrene and other terpenes identified in

scientific studies:

Terpene Name Odor/Aroma Profile

alpha-Funebrene Woody [1]

alpha-Copaene Woody, Spicy, Honey [1]

beta-Bourbonene Herbal, Woody, Floral, Balsamic [1]

alpha-Cubebene Herbal, Waxy [1]

Cinnamaldehyde Strong Cinnamon Scent [1]

Limonene Citrusy [2]

Pinene Pine-like [2]

Linalool Floral, Lavender-like [2]
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Terpene Name Odor/Aroma Profile

Caryophyllene Spicy, Peppery [2]

Research Context and Experimental Data

The primary data on alpha-funebrene's odor comes from a 2024 integrated transcriptomics and metabolomics

study on Cinnamomum cassia (Chinese cinnamon) bark [1].

Experimental Protocol: The research employed Headspace Solid-Phase Microextraction
coupled with Gas Chromatography-Mass Spectrometry (HS-SPME/GC-MS) to analyze volatile

organic compounds (VOCs) in bark samples harvested at different times [1]. This is a standard
method for capturing and identifying the aromatic compounds that a substance emits.

Key Findings: The study identified 724 differentially accumulated volatiles (DAVs), with terpenoids
being the most abundant category. Alpha-funebrene was one of five key terpenoids that peaked at

240 months after planting, contributing to the characteristic aroma of the mature bark [1].

Terpenoid Biosynthesis Pathway

The characteristic aromas of these compounds arise from specific biochemical pathways. The following

diagram illustrates the general terpenoid biosynthesis pathways (MVA and MEP) that produce these aromatic

compounds in plants, based on the protocols from the cited research [1].
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In the MEP pathway, the precursors IPP and DMAPP combine to form GPP, the backbone for

monoterpenes like Pinene and Limonene [1]. In the MVA pathway, these same precursors form FPP,

which is the direct precursor for sesquiterpenes, including alpha-Funebrene, alpha-Copaene, and

Caryophyllene [1]. The enzyme terpene synthase (TPS) then acts on GPP and FPP to create the final

terpene structures [1].

Interpretation and Further Research

Profile Context: Alpha-funebrene contributes a foundational woody note to complex aromas. Its

effect is contextual, shaped by the presence of other compounds like cinnamaldehyde or alpha-
copaene [1].

Data Limitations: The available data is descriptive from metabolic profiling. For drug development
applications, you may need deeper data such as odor detection thresholds and receptor binding
affinities, which are not provided in the current search results.
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To advance your investigation, I suggest:

Searching specialized databases like PubChem or SciFinder for physicochemical properties and
safety data of alpha-funebrene.

Reviewing the primary literature on the odorant receptor (OR) activation profiles of related
sesquiterpenes to form hypotheses about alpha-funebrene's mechanism of action.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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